Cas no 2639440-21-2 (lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate)

• Product Name: lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate
• CAS No: 2639440-21-2
• MF: C₇H₆F₃LiO₂S
• MW: 218.122551441193
• CID: 5960507
• PubChem ID: 155970517
• Update Time: 2025-06-08

lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate
• lithium(1+) ion 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate
• EN300-754177
• 2639440-21-2

• Inchi： 1S/C7H5F3O2S.Li.H/c8-6-3-4(13(11)12)1-2-5(6)7(9)10;;/h1-3,7H,(H,11,12);;
• InChI Key： HEFMQGXEQFAAGO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)F)=C(F)C=1)(O)=O.[LiH]

Computed Properties

• Exact Mass: 216.00441346g/mol
• Monoisotopic Mass: 216.00441346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate

Comprehensive Overview of Lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate (CAS No. 2639440-21-2)

The compound Lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate (CAS No. 2639440-21-2) is a specialized organosulfur derivative with significant applications in modern synthetic chemistry and materials science. Its unique molecular structure, featuring a difluoromethyl group and a fluorobenzene ring, makes it a valuable intermediate for designing advanced functional materials and pharmaceuticals. Researchers and industry professionals are increasingly interested in this compound due to its potential in electrolyte formulations, lithium-ion battery technologies, and organic synthesis.

One of the key reasons for the growing attention toward Lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate is its role in energy storage systems. With the global shift toward renewable energy and electric vehicles, the demand for high-performance battery materials has surged. This compound's ability to enhance electrochemical stability and ionic conductivity positions it as a promising candidate for next-generation lithium-based electrolytes. Its fluorinated aromatic structure contributes to improved thermal and chemical stability, addressing critical challenges in battery longevity and safety.

In the realm of organic synthesis, CAS No. 2639440-21-2 serves as a versatile building block for constructing complex molecules. The presence of both fluorine and sulfinate functional groups allows for selective transformations, enabling the development of pharmaceutical intermediates and agrochemicals. Recent studies highlight its utility in cross-coupling reactions and C-H functionalization, which are pivotal for creating bioactive compounds. This aligns with the increasing focus on green chemistry and sustainable synthetic methods, as researchers seek to minimize waste and improve efficiency.

The compound's physicochemical properties further underscore its industrial relevance. Its solubility in polar aprotic solvents and compatibility with lithium salts make it suitable for formulations requiring precise control over reactivity. Additionally, its thermal decomposition profile and molecular stability have been characterized extensively, ensuring safe handling in laboratory and manufacturing settings. These attributes are particularly valuable in high-performance coatings and electronic materials, where durability and performance are paramount.

From an environmental perspective, the use of fluorinated compounds like Lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate is being scrutinized for its ecological impact. However, advancements in degradation pathways and recycling technologies are mitigating concerns, making it a more sustainable option. The compound's potential in carbon capture and pollution remediation is also being explored, reflecting broader trends in environmental chemistry and circular economy initiatives.

In conclusion, Lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate (CAS No. 2639440-21-2) represents a cutting-edge material with multifaceted applications. Its integration into energy storage, pharmaceuticals, and advanced materials underscores its importance in addressing contemporary scientific and industrial challenges. As research continues to uncover new functionalities, this compound is poised to play a pivotal role in shaping future technologies.